4-Chloro-N-(4-fluorobenzyl)butanamide

• IUPAC Name: 4-chloro-N-[(4-fluorophenyl)methyl]butanamide
• InChI: InChI=1S/C11H13ClFNO/c12-7-1-2-11(15)14-8-9-3-5-10(13)6-4-9/h3-6H,1-2,7-8H2,(H,14,15)
• InChI Key: JPMBXLUZLXUQHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)CCCCl)F
• Molecular Formula: C11H13ClFNO
• Molecular Weight: 229.68 g/mol

Description

“4-Chloro-N-(4-fluorobenzyl)butanamide” is a chemical compound with the molecular formula C11H13ClFNO. It has an average mass of 229.678 Da and a monoisotopic mass of 229.066971 Da.

Molecular Structure Analysis

The molecular structure of “4-Chloro-N-(4-fluorobenzyl)butanamide” consists of 11 carbon atoms, 13 hydrogen atoms, 1 chlorine atom, 1 fluorine atom, and 1 oxygen atom. The exact spatial arrangement of these atoms would depend on the specific synthesis method and conditions.

Scientific Research Applications

Anticonvulsant Activity

A novel class of anticonvulsants was discovered, beginning with milacemide and leading to the synthesis of potent and safe compounds for treating epilepsy. This research emphasizes the importance of structural modifications to enhance therapeutic efficacy, with "4-Chloro-N-(4-fluorobenzyl)butanamide" being a part of this chemical exploration (Pevarello et al., 1998).

Heterocyclic Chemistry

In heterocyclic oriented synthesis (HOS), "4-Chloro-N-(4-fluorobenzyl)butanamide" and related structures are utilized as building blocks for generating a diverse array of nitrogenous heterocycles. These compounds have significant implications in drug discovery and development, showcasing the versatility of this chemical moiety in constructing complex molecular architectures (Křupková et al., 2013).

Myocardial Perfusion Imaging

"4-Chloro-N-(4-fluorobenzyl)butanamide" derivatives have been evaluated as myocardial perfusion imaging (MPI) agents in PET studies. Their synthesis and preliminary evaluation suggest potential for non-invasive assessment of cardiac function, highlighting the role of chemical modification in developing diagnostic tools (Mou et al., 2012).

Gas/Vapor Separations

Research into metal-organic frameworks (MOFs) has demonstrated the utility of "4-Chloro-N-(4-fluorobenzyl)butanamide" in creating materials with specific pore sizes for selective adsorption and separation of gases and vapors. This application is crucial for environmental remediation and industrial separation processes, showcasing the compound's relevance in material science (Xue et al., 2015).

Photocatalytic Oxidation

The compound and its derivatives serve as substrates in photocatalytic reactions, transforming into aldehydes under specific conditions. This reaction mechanism is essential for understanding and developing new photocatalytic materials for environmental cleanup and synthetic organic chemistry (Higashimoto et al., 2009).